Cas no 6784-82-3 (7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid)

6784-82-3 structure
Product name:7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid
7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid
- 17-(2-carboxyethyl)-7,12-diethyl-3,8,13,18-tetramethylporphyrin-2-carboxylic acid
- 17-(2-carboxyethyl)-7,12-diethyl-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-carboxylic acid
- EINECS 229-848-1
- 6784-82-3
- 7-Carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propanoic acid
- DTXSID701136572
- SGTUFUYSNDWFAI-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C32H34N4O4/c1-7-19-16(4)23-12-28-21(9-10-30(37)38)17(5)24(35-28)14-29-31(32(39)40)18(6)25(36-29)13-27-20(8-2)15(3)22(33-27)11-26(19)34-23/h11-14,33,36H,7-10H2,1-6H3,(H,37,38)(H,39,40)
- InChI Key: SGTUFUYSNDWFAI-UHFFFAOYSA-N
- SMILES: CCC1=C2C=C3C(=C(C(=CC4=NC(=CC5=NC(=CC(=C1C)N2)C(=C5C)CC)C(=C4C)CCC(=O)O)N3)C(=O)O)C
Computed Properties
- Exact Mass: 538.258006
- Monoisotopic Mass: 538.258006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 917
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132
- XLogP3: 4.4
Experimental Properties
- Density: 1.266
- Boiling Point: 1110.8°C at 760 mmHg
- Flash Point: 625.6°C
- Refractive Index: 1.627
7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid Related Literature
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
-
Shiyuan Zhou,Jiapeng Liu,Fanxuan Xie,Yinghao Zhao,Tao Mei,Zhengbang Wang,Xianbao Wang J. Mater. Chem. A, 2020,8, 11327-11336
-
Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
-
Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
-
Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
-
Mikaël Kepenekian,Vincent Robert,Corentin Boilleau,Jean-Paul Malrieu Phys. Chem. Chem. Phys., 2012,14, 1381-1388
-
Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
-
Jingxiang Pang RSC Adv., 2019,9, 20982-20988
-
Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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